Cas no 54257-90-8 (Benzene, 1-bromo-2-[(chloromethyl)thio]-)

Benzene, 1-bromo-2-[(chloromethyl)thio]- structure
54257-90-8 structure
Product Name:Benzene, 1-bromo-2-[(chloromethyl)thio]-
CAS No:54257-90-8
MF:C7H6BrClS
MW:237.544538974762
CID:355053
PubChem ID:21828494
Update Time:2025-04-19

Benzene, 1-bromo-2-[(chloromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-[(chloromethyl)thio]-
    • 1-bromo-2-(chloromethylsulfanyl)benzene
    • XDWAKHMDRKLOEU-UHFFFAOYSA-N
    • 2-bromophenyl chloromethyl sulfide
    • 1-Bromo-2-[(chloromethyl)sulfanyl]benzene
    • SCHEMBL9296265
    • DTXSID80618566
    • o-bromophenyl chloromethyl sulfide
    • 54257-90-8
    • Inchi: 1S/C7H6BrClS/c8-6-3-1-2-4-7(6)10-5-9/h1-4H,5H2
    • InChI Key: XDWAKHMDRKLOEU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1SCCl

Computed Properties

  • Exact Mass: 235.90628
  • Monoisotopic Mass: 235.90621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

Benzene, 1-bromo-2-[(chloromethyl)thio]- Related Literature

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